Alliin
Alliin
3-(Allylsulphinyl)-L-alanine is a L-alpha-amino acid.
Alliin is a natural product found in Allium ursinum, Allium ampeloprasum, and other organisms with data available.
Alliin is a natural product found in Allium ursinum, Allium ampeloprasum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
17795-26-5
VCID:
VC21087641
InChI:
InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1
SMILES:
C=CCS(=O)CC(C(=O)O)N
Molecular Formula:
C6H11NO3S
Molecular Weight:
177.22 g/mol
Alliin
CAS No.: 17795-26-5
Cat. No.: VC21087641
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-(Allylsulphinyl)-L-alanine is a L-alpha-amino acid. Alliin is a natural product found in Allium ursinum, Allium ampeloprasum, and other organisms with data available. |
|---|---|
| CAS No. | 17795-26-5 |
| Molecular Formula | C6H11NO3S |
| Molecular Weight | 177.22 g/mol |
| IUPAC Name | (2R)-2-amino-3-prop-2-enylsulfinylpropanoic acid |
| Standard InChI | InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1 |
| Standard InChI Key | XUHLIQGRKRUKPH-ITZCMCNPSA-N |
| Isomeric SMILES | C=CCS(=O)C[C@@H](C(=O)O)N |
| SMILES | C=CCS(=O)CC(C(=O)O)N |
| Canonical SMILES | C=CCS(=O)CC(C(=O)O)N |
| Appearance | Assay:≥98%A crystalline solid |
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